molecular formula C18H16F3N5O B2653958 N-(2-isopropylphenyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide CAS No. 1396844-63-5

N-(2-isopropylphenyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide

Cat. No. B2653958
CAS RN: 1396844-63-5
M. Wt: 375.355
InChI Key: ONUSRMUHDMJQTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-isopropylphenyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide, commonly referred to as TATC, is a tetrazole-based compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. TATC is a novel small molecule that has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Scientific Research Applications

Antitumor Activity

N-(2-isopropylphenyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide has shown potential in antitumor applications. Imidazotetrazines, related to this compound, have been synthesized and studied for their anticancer activities. These compounds, like 8-carbamoyl-3-substituted-imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-ones, have displayed curative activity against certain types of leukemia and may act as prodrugs (Stevens et al., 1984).

Inhibition of Dihydroorotate Dehydrogenase

Some tetrazole derivatives have been found to inhibit mitochondrial dihydroorotate dehydrogenase, an enzyme critical for pyrimidine nucleotide synthesis. This inhibition can impact immune cell functions, making these compounds potentially useful in immunosuppressive therapies (Knecht & Löffler, 1998).

Aldose Reductase Inhibition

Tetrazole and related compounds have been researched for their potential as aldose reductase inhibitors (ARIs). These inhibitors could be relevant in managing long-term diabetic complications. Certain derivatives have exhibited significant inhibitory activity in vitro, highlighting their potential therapeutic application in diabetes management (Alexiou & Demopoulos, 2010).

Synthesis and Characterization of Novel Derivatives

Researchers have also focused on synthesizing novel thiazole-5-carboxamide derivatives, structurally similar to tetrazole compounds, and evaluating their anticancer activities. This research aids in understanding the structure-activity relationships and the potential of these compounds in cancer therapy (Cai et al., 2016).

Material Science Applications

In material science, derivatives of tetrazole and related compounds have been used in the synthesis of aromatic polyamides with specific properties, such as thermal stability and solubility. These polymers have applications in various fields due to their unique physical and chemical properties (Hsiao & Yu, 1996).

properties

IUPAC Name

N-(2-propan-2-ylphenyl)-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16F3N5O/c1-11(2)14-5-3-4-6-15(14)22-17(27)16-23-25-26(24-16)13-9-7-12(8-10-13)18(19,20)21/h3-11H,1-2H3,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ONUSRMUHDMJQTO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC=CC=C1NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16F3N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

375.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-isopropylphenyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.